Cas no 244167-07-5 (Ethyl 2-(pyrazin-2-ylamino)acetate)

• Product Name: Ethyl 2-(pyrazin-2-ylamino)acetate
• CAS No: 244167-07-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6243186
• PubChem ID: 15394823
• Update Time: 2025-10-21

Ethyl 2-(pyrazin-2-ylamino)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(pyrazin-2-yl)amino]acetate
• EN300-6347621
• ethyl 2-(pyrazin-2-ylamino)acetate
• ZNVZPCFHWHRPRC-UHFFFAOYSA-
• ZNVZPCFHWHRPRC-UHFFFAOYSA-N
• 244167-07-5
• InChI=1/C8H11N3O2/c1-2-13-8(12)6-11-7-5-9-3-4-10-7/h3-5H,2,6H2,1H3,(H,10,11)
• SCHEMBL153550
• Ethyl 2-(pyrazin-2-ylamino)acetate

• Inchi： 1S/C8H11N3O2/c1-2-13-8(12)6-11-7-5-9-3-4-10-7/h3-5H,2,6H2,1H3,(H,10,11)
• InChI Key： ZNVZPCFHWHRPRC-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=NC=CN=1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(pyrazin-2-ylamino)acetate

Comprehensive Overview of Ethyl 2-(pyrazin-2-ylamino)acetate (CAS No. 244167-07-5)

Ethyl 2-(pyrazin-2-ylamino)acetate (CAS No. 244167-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative, featuring a pyrazine ring, is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, given its ability to form stable hydrogen bonds and participate in diverse chemical reactions.

The compound's molecular structure combines a pyrazin-2-ylamino moiety with an ethyl acetate group, making it a versatile intermediate in organic synthesis. Its CAS number 244167-07-5 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

In the context of green chemistry, Ethyl 2-(pyrazin-2-ylamino)acetate is being investigated for eco-friendly synthesis routes. With sustainability becoming a global priority, researchers are optimizing its production using catalytic methods to reduce waste and energy consumption. This aligns with trends in AI-driven drug design, where computational tools predict the compound's reactivity and compatibility with other molecules, accelerating R&D timelines.

Another emerging application lies in crop protection. The pyrazine core of this compound exhibits herbicidal and fungicidal properties, making it a candidate for next-generation agrochemicals. As food security concerns rise, such innovations address the need for safer, more efficient pest control solutions. Searches for "pyrazine derivatives in agriculture" have surged, underscoring this trend.

From a technical perspective, CAS 244167-07-5 demonstrates stability under standard storage conditions, though precautions like moisture control are recommended. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a critical factor for reproducibility in experiments. The compound's molecular weight (195.2 g/mol) and solubility profile are frequently queried parameters, indicating its practical relevance in formulation development.

In summary, Ethyl 2-(pyrazin-2-ylamino)acetate represents a multifaceted tool for modern chemistry. Its integration with high-throughput screening platforms and machine learning-assisted molecular modeling positions it at the forefront of interdisciplinary research, answering pressing challenges in healthcare and sustainable agriculture.